5-Chloro-4-nitro-1H-imidazole

• IUPAC Name: 4-chloro-5-nitro-1H-imidazole
• InChI: InChI=1S/C3H2ClN3O2/c4-2-3(7(8)9)6-1-5-2/h1H,(H,5,6)
• InChI Key: ZJYZSKPVPVBBFB-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(N1)[N+](=O)[O-])Cl
• Molecular Formula: C3H2ClN3O2
• DSSTOX Substance ID: DTXSID50206151
• Molecular Weight: 147.52 g/mol
• CAS RN: 57531-38-1

Description

5-Chloro-4-nitro-1H-imidazole is a chemical compound with the molecular formula C3H2ClN3O2. It has a molecular weight of 147.52. This compound is a solid at room temperature.

Synthesis Analysis

Imidazole derivatives, including 5-Chloro-4-nitro-1H-imidazole, can be synthesized from 1,2-diketones and urotropine in the presence of ammonium acetate. Other methods involve the use of a Schiff’s base complex nickel catalyst for a highly efficient one-pot microwave-assisted synthesis.

Molecular Structure Analysis

The molecular structure of 5-Chloro-4-nitro-1H-imidazole can be represented by the InChI code 1S/C3H2ClN3O2/c4-2-3(7(8)9)6-1-5-2/h1H, (H,5,6) and the InChI key ZJYZSKPVPVBBFB-UHFFFAOYSA-N.

Chemical Reactions Analysis

Imidazole compounds, including 5-Chloro-4-nitro-1H-imidazole, are involved in a variety of chemical reactions. For instance, they can undergo a NHC-copper-catalyzed isocyanide insertion into alcohol to form an N-arylformimidate intermediate, followed by base-promoted cycloaddition with benzyl isocyanide derivatives.

Physical And Chemical Properties Analysis

5-Chloro-4-nitro-1H-imidazole is a solid at room temperature. It is soluble in water and other polar solvents.

Scientific Research Applications

• Pharmaceutical Applications

  • Imidazole is a five-membered heterocyclic moiety that possesses a broad range of chemical and biological properties. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.
  • The derivatives of imidazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.
  • There are different examples of commercially available drugs in the market which contain an imidazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• Chemical Synthesis

  • Imidazole and its derivatives are key components to functional molecules that are used in a variety of everyday applications.
  • Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

• Radiosensitization of Mammalian Cells

  • 5-Chloro-1-methyl-4-nitroimidazole is an 4-nitroimidazole derivative.
  • It is suitable for use in the rapid mix experiments to investigate the mechanism of anomalous radiosensitization of mammalian cells by 5-Chloro-1-methyl-4-nitroimidazole.

• Pharmaceutical Intermediate

  • 5-chloro-1-methyl-4-nitroimidazole is a kind of important pharmaceutical intermediate.
  • For example, it is the key intermediate of synthetic azathioprine. Azathioprine has the purine antagonistic action, when being mainly used in heteroplastic transplantation, it suppresses immunological rejection.
  • It is widely used in active chronic hepatitis, rheumatoid arthritis, systemic lupus erythematosus in addition, autoimmune disorders such as autoimmune hemolytic anemia.

• Synthesis of 5-aryl-1-methyl-4-nitroimidazoles

  • 5-Chloro-1-methyl-4-nitroimidazole can be used in the synthesis of 5-aryl-1-methyl-4-nitroimidazoles.
  • This synthesis is done via Suzuki coupling with arylboronic acids, catalyzed by dichlorobis- (triphenylphosphine) palladium (II), K2CO3 and tetrabutylammonium bromide.

• Recognition of Anions

  • Imidazolium-based receptors selectively recognize anions, and have received more and more attention.
  • In the past ten years, new developments have emerged in this area, including some new imidazolium motifs and the identification of a wider variety of biological anions.

• Large Range of Applications

  • Imidazol-4-ones are an important heterocycle utilized for a large range of applications, including medicinal chemistry, fluorescent protein chromophores, agrochemicals, and natural products.
  • This heterocyclic structural motif is also found naturally occurring in the body.

• Synthesis of 2,4,5-Triaryl-1H

  • Imidazoles are five-membered ring compounds containing nitrogen, which have many applications in organic chemistry, pharmaceuticals and natural compounds.
  • They are essential in many natural compounds, including vitamin B12, biotin, histidine, histamine and essential amino acids.

Safety And Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.